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Dicyclohexyl adipate melting point 35°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dicyclohexyl adipate

CAS No.: 849-99-0

Cat. No.: S517275

Physical and Chemical Properties

The table below consolidates the key identified properties of dicyclohexyl adipate [1] [2] [3].

Property Value

CAS Registry Number 849-99-0 [1] [2] [3]

Molecular Formula C1sH3004 [1] [2] [3]
Molecular Weight 310.43 g/mol [1] [2] [3]
Melting Point 35 °C [1]

Boiling Point 410.58 °C (rough estimate) [1]
Density 1.0490 (rough estimate) [1]
Refractive Index 1.5400 (estimate) [1]
Dielectric Constant 4.8 (at 35 °C) [1]

LogP 4.74 2]

IUPAC Name Dicyclohexyl hexanedioate [4] [3]
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Property Value
Canonical SMILES C1CCC(CC1)OC(=0O)CCCcCCc(=0)0c2cceee2 (4]
InChl Key UTGUHFOMNVLJSL-UHFFFAOYSA-N [2] [4] [5]

Synthesis and Production Pathways

Dicyclohexyl adipate can be synthesized through several industrial methods. The following diagram

outlines the primary routes and their relationships:

Adipic Acid

[Base Catalyst (e.g., EtzN)] [ Adipyl Chloride ] [ Cyclohexanol ] [Ti—based Catalyst] [Dimethyl Adipate] [Acid Catalyst (e.g., ZnCIz)] [Cyhexene b Benzena
Direct Esterification Transesterification
(140-180°C, 4-8h) (117°C)

Dicyclohexyl Adipate (DCHA)

Oxidative Route
(100-135°C, 10h)

Acid Chloride Route
(0-25°C, 2-4h)

Click to download full resolution via product page
Synthesis pathways for Dicyclohexyl Adipate

The typical industrial-scale production involves continuous processes in stirred tank reactors (150-170°C, 2-

5 bar) with high conversion rates (95-98%) and selectivity (92-96%) [4]. Critical purification steps include:

e Vacuum Steam Distillation: Operated at 120-150°C under reduced pressure (10-50 mmHg) to
remove volatile impurities [4].
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e Base Wash: Uses a 5% sodium hydroxide solution at 40-60°C to neutralize residual acid catalysts
and remove acidic impurities [4].

Analytical Methods

A reverse-phase (RP) HPLC method exists for analyzing dicyclohexyl adipate [2].

e Column: Newcrom R1 (a reverse-phase column with low silanol activity).
¢ Mobile Phase: Acetonitrile (MeCN), water, and phosphoric acid.
e MS Compatibility: Phosphoric acid can be replaced with formic acid for mass spectrometry

applications [2].
e Scalability: The method can be scaled for preparative separation to isolate impurities [2].

Safety and Handling

Available safety information is limited, but the compound is noted as mildly toxic by ingestion and
intraperitoneal routes and may cause skin and eye irritation [1] [4]. It has shown experimental teratogenic

and reproductive effects [1]. When heated to decomposition, it emits acrid smoke and fumes [1].

Research Context and Applications

Dicyclohexyl adipate is primarily investigated as a plasticizer for polymers like PVC, valued for its
excellent thermal stability and low volatility [4]. Research explores its use in material science (e.g.,
lubricants) and environmental science (degradation pathways, bioaccumulation) [4]. The National Cancer

Institute (NCI) has listed this compound for testing and evaluation, with the NSC number 4199 [4].

Information Limitations and Further Research

The search results lack detailed experimental protocols for biological or drug development contexts. To

proceed with your research, I suggest:

e Consulting Specialized Databases: Search the National Cancer Institute (NCI) database directly
using the NSC number 4199.
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¢ Reviewing Toxicological Literature: Look for older studies on its teratogenic effects for potential
methodological details.

¢ Exploring Analogous Compounds: Research protocols for structurally similar adipate esters may
be adaptable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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